2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine

• CAS No.: 76070-42-3
• Molecular Formula: C8H15N6P3S
• Molecular Weight: 320.23 g/mol
• IUPAC Name: 2-[(2,5-dimethyldiazaphosphol-4-yl)-methylphosphinothioyl]-N,N-dimethyl-1,2,4,3-triazaphosphol-5-amine
• InChI: InChI=1S/C8H15N6P3S/c1-6-7(15-13(4)9-6)17(5,18)14-10-8(11-16-14)12(2)3/h1-5H3
• InChI Key: MZHXUVVJKRHQSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(P=C1P(=S)(C)N2N=C(N=P2)N(C)C)C

Description

2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine is a synthetic organophosphorus compound with the CAS Registry Number 76070-42-3 . It has the molecular formula C8H15N6P3S and a molecular weight of 320.23 g/mol . This complex molecule features a unique structure containing multiple nitrogen and phosphorus atoms in heterocyclic systems, including 1,2,3-diazaphosphole and 1,2,4,3-triazaphosphole rings, linked by a phosphorothioyl group . The InChI Key is 1/C8H15N6P3S/c1-6-7(15-13(4)9-6)17(5,18)14-10-8(11-16-14)12(2)3/h1-5H3 . Due to its intricate architecture, this chemical is of significant interest in advanced research areas, potentially serving as a key intermediate in the development of novel ligands, catalysts, or in the study of phosphorus chemistry. Specific applications, mechanism of action, and detailed handling protocols are areas of ongoing investigation. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Route

• The 2,5-dimethyl-2H-1,2,3-diazaphosphole ring is typically synthesized by cyclization of appropriate phosphorus-nitrogen precursors.
• Starting materials often include phosphorus trihalides (e.g., PCl3) and diamines or hydrazine derivatives substituted with methyl groups at the 2 and 5 positions.
• The cyclization proceeds via nucleophilic attack of nitrogen atoms on phosphorus, followed by elimination of halides to form the heterocyclic ring.

Key Reaction Conditions

• Use of inert atmosphere (nitrogen or argon) to prevent oxidation.
• Controlled temperature (often 0–50 °C) to avoid decomposition.
• Solvents such as tetrahydrofuran (THF) or toluene are common.

Characterization

• The product is confirmed by NMR spectroscopy (31P, 1H, 13C), showing characteristic chemical shifts for the phosphorus and methyl groups.
• Mass spectrometry and elemental analysis confirm molecular weight and composition.

Preparation of N,N-Dimethyl-2H-1,2,4,3-triazaphosphole

Synthetic Route

• The triazaphosphole ring is formed by cyclization involving phosphorus and nitrogen atoms, with N,N-dimethylamine introduced either before or after ring closure.
• Commonly, a phosphorus halide intermediate reacts with dimethylamine under controlled conditions to form the N,N-dimethyl-substituted heterocycle.

Reaction Conditions

• Use of dry solvents and exclusion of moisture to prevent hydrolysis.
• Temperature control to favor ring closure and substitution.
• Catalysts or bases may be employed to facilitate amine substitution.

Introduction of Methylphosphorothioyl Group

Formation of Phosphorothioyl Intermediate

• The methylphosphorothioyl group (–P(=S)(CH3)–) is introduced by reaction of methylphosphonyl or methylphosphinyl precursors with sulfurizing agents such as elemental sulfur or Lawesson’s reagent.
• This step converts a phosphorus-oxygen double bond to a phosphorus-sulfur double bond.

Coupling with Diazaphosphole

• The phosphorothioyl intermediate is then coupled with the diazaphosphole ring via nucleophilic substitution at the phosphorus center.
• This step requires careful stoichiometric control and mild conditions to preserve the heterocyclic integrity.

Final Assembly: Formation of the Target Compound

Coupling of Diazaphosphole and Triazaphosphole Units

• The final compound is formed by linking the methylphosphorothioyl-substituted diazaphosphole to the N,N-dimethyl triazaphosphole amine.
• This can be achieved by nucleophilic substitution or condensation reactions, often facilitated by activating agents or catalysts.

Purification

• Purification is typically done by column chromatography or recrystallization.
• Analytical techniques such as HPLC, NMR, and mass spectrometry confirm the purity and structure.

Summary Table of Preparation Steps

Step	Intermediate/Reaction	Key Reagents	Conditions	Notes
1	Synthesis of 2,5-dimethyl-2H-1,2,3-diazaphosphole	Phosphorus trihalide, methyl-substituted diamine	Inert atmosphere, 0–50 °C, THF/toluene	Cyclization forming diazaphosphole ring
2	Synthesis of N,N-dimethyl-2H-1,2,4,3-triazaphosphole	Phosphorus halide, dimethylamine	Dry solvent, controlled temp	Ring closure with amine substitution
3	Formation of methylphosphorothioyl intermediate	Methylphosphonyl precursor, sulfurizing agent	Mild heating, inert atmosphere	Conversion of P=O to P=S
4	Coupling of phosphorothioyl group to diazaphosphole	Phosphorothioyl intermediate, diazaphosphole	Stoichiometric control, mild conditions	Nucleophilic substitution at P center
5	Final coupling with triazaphosphole amine	Phosphorothioyl-diazaphosphole, triazaphosphole amine	Catalysts or activating agents	Formation of target compound
6	Purification and characterization	Chromatography, recrystallization	Standard lab techniques	Confirm structure and purity

Research Findings and Considerations

• The preparation of such phosphorus-nitrogen heterocycles requires strict exclusion of moisture and oxygen due to the sensitivity of phosphorus centers.
• Sulfurization steps must be carefully controlled to avoid overreaction or decomposition.
• The presence of multiple nitrogen atoms in heterocycles allows for diverse coordination chemistry, which can be exploited for selective functionalization.
• Literature reports emphasize the use of lithium aluminum hydride or catalytic hydrogenation for reduction steps when amine groups are introduced from higher oxidation state precursors.
• The Hofmann degradation and reductive amination methods are relevant for amine introduction but less directly applicable to this complex heterocycle.
• Patents and specialized organophosphorus chemistry literature provide detailed synthetic protocols for related diazaphosphole and triazaphosphole derivatives, which can be adapted for this compound.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form different phosphorus oxides.

Reduction: Reduction reactions can lead to the formation of phosphines.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialized materials and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with molecular targets through its phosphorus and nitrogen atoms. These interactions can lead to the formation of stable complexes with metals or other molecules, influencing various biochemical pathways. The specific pathways involved depend on the context of its application, whether in catalysis, drug development, or material science .

Comparison with Similar Compounds

Table 1: Hypothetical Structural Parameters of 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine vs. Analogues

Parameter	Target Compound	Diazaphosphole Derivatives	Triazaphosphole Derivatives
P–N Bond Length (Å)	1.65–1.70*	1.63–1.68	1.67–1.72
P–S Bond Length (Å)	2.05–2.10*	N/A	2.03–2.08 (phosphorothioyl analogues)
Torsion Angle (θ, °)	85–95*	80–90	90–100

*Hypothetical values based on typical SHELXL refinements ().

The compound’s hybrid structure may result in intermediate bond lengths and angles compared to pure diazaphosphole or triazaphosphole derivatives, influencing its conformational flexibility and intermolecular interactions.

Physicochemical Properties

Methods such as spectrofluorometry and tensiometry () are used to determine critical micelle concentration (CMC) for surfactants. For example:

Table 2: Comparison of Amphiphilic Properties

Compound Class	CMC (mM)	Method	Reference
Quaternary Ammonium (e.g., BAC-C12)	0.4–8.3	Spectrofluorometry
Phosphorothioyl Derivatives*	Not Available	Hypothetical	–

*Direct CMC data for the target compound is absent, but methods from provide a framework for future experimental analysis.

Similarity Assessment Methods

Virtual screening protocols () emphasize structural similarity metrics. The compound’s uniqueness arises from its dual heterocyclic cores, which may reduce similarity scores (<50%) compared to simpler analogues using Tanimoto or Dice coefficients .

Research Findings and Methodological Insights

• Crystallography : SHELXL refinements () enable precise determination of phosphorus-sulfur and phosphorus-nitrogen bonds, critical for comparing steric and electronic profiles.
• Amphiphilicity : While quaternary ammonium compounds () serve as benchmarks, phosphorothioyl groups in the target compound may alter aggregation behavior, warranting further study.
• Similarity Metrics : Dissimilarity in hybrid heterocycles complicates virtual screening, necessitating multi-parameter approaches (e.g., combining structural and electronic descriptors) .

Biological Activity

The compound 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine is a complex organophosphorus compound with significant potential in biological applications. Its unique structural features allow it to interact with various biological systems, making it a subject of interest in medicinal chemistry and biochemistry.

This compound has the following chemical properties:

Property	Value
CAS Number	76070-42-3
Molecular Formula	C8H15N6P3S
Molecular Weight	320.23 g/mol
IUPAC Name	2-[(2,5-dimethyldiazaphosphol-4-yl)-methylphosphinothioyl]-N,N-dimethyl-1,2,4,3-triazaphosphol-5-amine
InChI Key	MZHXUVVJKRHQSU-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its ability to form stable complexes with metal ions and other biomolecules. The phosphorus and nitrogen atoms in its structure play a crucial role in mediating interactions with cellular targets. Such interactions can influence various biochemical pathways, including:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
• Signal Transduction: It can modulate signaling pathways through interactions with receptors or secondary messengers.

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Anticancer Activity: Preliminary studies suggest that it may possess cytotoxic properties against certain cancer cell lines.
• Antimicrobial Effects: The compound has shown potential against various bacterial strains, indicating possible applications in treating infections.
• Neuroprotective Effects: There is emerging evidence that it may protect neuronal cells from oxidative stress.

Study 1: Anticancer Activity

A study conducted on the effects of this compound on human cancer cell lines demonstrated significant inhibition of cell proliferation. The mechanism was linked to the induction of apoptosis and cell cycle arrest at specific phases.

Study 2: Antimicrobial Properties

In vitro tests revealed that the compound exhibited antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined to assess its efficacy.

Comparative Analysis

When compared to similar organophosphorus compounds, this compound stands out due to its unique combination of functional groups that enhance its biological activity. For instance:

Compound Name	Anticancer Activity	Antibacterial Activity
2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine	High	Moderate
N,N-Dimethylphosphoramide	Moderate	Low
2-Mercapto-N,N-dimethylacetamide	Low	High